2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid

• IUPAC Name: 2-[4-[[2-(tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid
• InChI: InChI=1S/C8H9N7O3/c16-7(3-15-5-9-12-13-15)11-6-1-10-14(2-6)4-8(17)18/h1-2,5H,3-4H2,(H,11,16)(H,17,18)
• InChI Key: DVJHKYMRMWODFM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CC(=O)O)NC(=O)CN2C=NN=N2
• Molecular Formula: C8H9N7O3
• Molecular Weight: 251.20 g/mol

Description

2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid, also known as TAP, is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, 2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In biochemistry, 2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid has been used as a tool to study protein-protein interactions and enzyme activity. In materials science, 2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid has been explored for its potential applications in the development of new polymers and materials.

Mechanism of Action

The mechanism of action of 2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins. 2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and cancer. 2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid has also been found to interact with various proteins, including heat shock protein 90 (Hsp90) and the proteasome, which are involved in protein folding and degradation.
Biochemical and Physiological Effects
2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid has been shown to have various biochemical and physiological effects, depending on the specific application. In cancer research, 2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid has been found to inhibit cell proliferation and induce apoptosis in cancer cells. In inflammation research, 2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid has been shown to reduce the production of inflammatory cytokines and chemokines. In materials science, 2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid has been explored for its potential to improve the mechanical properties of polymers.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Another advantage is its versatility, as it can be used in a wide range of applications. However, one limitation is its potential toxicity, as it has been shown to have cytotoxic effects in some cell lines. Additionally, 2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid may not be suitable for certain applications due to its specific mechanism of action.

Future Directions

There are many potential future directions for 2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid research. In the field of medicinal chemistry, 2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid could be further explored as a potential drug candidate for the treatment of various diseases. In biochemistry, 2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid could be used to study the role of specific proteins and enzymes in various cellular processes. In materials science, 2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid could be used to develop new materials with improved mechanical properties. Additionally, further studies could be conducted to better understand the mechanism of action of 2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid and its potential toxicity.
In conclusion, 2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid and its applications.

Synthesis Methods

2-[4-[[2-(Tetrazol-1-yl)acetyl]amino]pyrazol-1-yl]acetic acid can be synthesized through a multi-step process involving the reaction of pyrazol-1-ylacetic acid with tetrazole and acetic anhydride. The resulting compound is then purified and characterized through various analytical techniques, such as NMR, IR, and MS.